![molecular formula C12H15NO B1397145 2',3',5',6'-Tetrahydrospiro[indoline-3,4'-pyran] CAS No. 859164-46-8](/img/structure/B1397145.png)
2',3',5',6'-Tetrahydrospiro[indoline-3,4'-pyran]
Cat. No. B1397145
Key on ui cas rn:
859164-46-8
M. Wt: 189.25 g/mol
InChI Key: YIERQJCKUDMMMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07595339B2
Procedure details
Add LiAlH4 (398 mg, 10.5 mmol) to a solution of 4-(2-fluoro-phenyl)-tetrahydro-pyran-4-carbonitrile (1.39 g, 6.77 mmol) in dimethoxyethane (25 mL). Stir the solution at reflux overnight then add aq. Satd Rochelle's salt solution (30 mL) and stir for an additional 1 h at RT. Extract the mixture with CH2Cl2 (3×30 mL). Combine the organic extracts and wash with additional aq satd Rochelle's salt solution (30 mL) and brine (30 mL). Dry, filter and concentrate the organic solution then purify the crude material by flash chromatography, using a linear gradient of 100% hexanes and 50% EtOAc/hexanes, to give the title compound (581 mg, 45%) as a white solid. 1H NMR (400 MHz CDCl3): δ 7.09 (d, 1H, J=7.3), 7.06 (t, 1H, J=7.6), 6.77 (m, 1H), 6.67 (m, 1H), 3.97 (m, 2H), 3.94 (dt, 2H, J=1.7, 7.9), 3.56 (dt, 2H, J=2.1, 11.8), 3.55 (s, 2H), 1.99 (m, 2H), 1.67 (m, 2H).
Quantity
1.39 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[H-].[H-].[H-].[H-].[Li+].[Al+3].F[C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][C:9]=1[C:14]1([C:20]#[N:21])[CH2:19][CH2:18][O:17][CH2:16][CH2:15]1.[C@H](O)(C([O-])=O)[C@@H](O)C([O-])=O.[Na+].[K+]>C(COC)OC>[O:17]1[CH2:18][CH2:19][C:14]2([C:9]3[C:10](=[CH:11][CH:12]=[CH:13][CH:8]=3)[NH:21][CH2:20]2)[CH2:15][CH2:16]1 |f:0.1.2.3.4.5,7.8.9|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
398 mg
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[H-].[H-].[H-].[Li+].[Al+3]
|
|
Name
|
|
|
Quantity
|
1.39 g
|
|
Type
|
reactant
|
|
Smiles
|
FC1=C(C=CC=C1)C1(CCOCC1)C#N
|
|
Name
|
|
|
Quantity
|
25 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(OC)COC
|
Step Two
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Name
|
|
|
Quantity
|
30 mL
|
|
Type
|
reactant
|
|
Smiles
|
[C@@H]([C@H](C(=O)[O-])O)(C(=O)[O-])O.[Na+].[K+]
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
Stir the solution
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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at reflux overnight
|
|
Duration
|
8 (± 8) h
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
Extract the mixture with CH2Cl2 (3×30 mL)
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WASH
|
Type
|
WASH
|
|
Details
|
Combine the organic extracts and wash with additional
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Dry
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filter
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrate the organic solution
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
then purify the crude material by flash chromatography
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O1CCC2(CC1)CNC1=CC=CC=C12
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 581 mg | |
| YIELD: PERCENTYIELD | 45% | |
| YIELD: CALCULATEDPERCENTYIELD | 45.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
